Cas no 1804491-17-5 (2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile
• CAS No: 1804491-17-5
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4872427
• Update Time: 2025-05-25

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c1-5-4-6(2-3-13)7(9(11)12)8(10)14-5/h4,9H,2H2,1H3
• InChI Key： PRNBPGUSMZKWJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(CC#N)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS: 1804491-17-5)

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS: 1804491-17-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of fungicides and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

A study published in the Journal of Agricultural and Food Chemistry (2023) investigated the fungicidal activity of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile and its derivatives. The research demonstrated that this compound exhibits potent activity against a broad spectrum of fungal pathogens, including Fusarium oxysporum and Botrytis cinerea. The mechanism of action was attributed to the inhibition of mitochondrial respiration, leading to disruption of energy production in fungal cells. These findings suggest that this compound could serve as a promising candidate for the development of next-generation fungicides.

In the pharmaceutical domain, recent research has explored the potential of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile as a building block for the synthesis of novel antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of a series of pyridine-based compounds using this intermediate, which showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile. A recent patent (WO2023056789) describes an improved synthetic route that enhances yield and reduces environmental impact by minimizing the use of hazardous reagents. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Looking ahead, researchers are exploring the potential of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile in other therapeutic areas, including its possible application in cancer research. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting a potential avenue for further investigation in oncology drug development.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS: 1804491-17-5) represents a versatile chemical entity with significant potential in both agricultural and pharmaceutical applications. The recent studies discussed in this brief underscore its importance as a key intermediate in the development of novel bioactive compounds. Future research directions may include further optimization of its synthetic pathways, expansion of its biological activity profile, and exploration of its mechanism of action at the molecular level.